4,6-Dimethoxy-2-methyl-nicotinamide
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Description
4,6-Dimethoxy-2-methyl-nicotinamide is a nicotinamide derivative characterized by methoxy groups at positions 4 and 6 of the pyridine ring and a methyl substituent at position 2. Nicotinamide analogs are often explored for their enzyme-inhibitory properties, particularly targeting NAD-dependent pathways.
Properties
Molecular Formula |
C9H12N2O3 |
|---|---|
Molecular Weight |
196.20 g/mol |
IUPAC Name |
4,6-dimethoxy-2-methylpyridine-3-carboxamide |
InChI |
InChI=1S/C9H12N2O3/c1-5-8(9(10)12)6(13-2)4-7(11-5)14-3/h4H,1-3H3,(H2,10,12) |
InChI Key |
ZWIKZCIYDKPLHL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=CC(=N1)OC)OC)C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural Analogues and Their Properties
Key Observations:
- Substituent Reactivity : Methoxy groups (as in 4,6-Dimethoxy-2-methyl-nicotinamide) donate electron density via resonance, stabilizing the pyridine ring. In contrast, chloro substituents (e.g., 4,6-Dichloro-N-methoxy-N-methylnicotinamide) withdraw electrons, increasing reactivity toward nucleophilic attack .
- Biological Implications : Hydroxyl groups (e.g., 2-Hydroxy-4,6-dimethylnicotinamide) may confer hydrogen-bonding capacity but are prone to glucuronidation, reducing bioavailability. Alkylthio derivatives (e.g., 4,6-Dimethyl-2-(alkylthio)nicotinamide) exhibit enhanced membrane permeability due to increased hydrophobicity .
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